Cas no 2172254-56-5 (2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid)

• Product Name: 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid
• CAS No: 2172254-56-5
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6419805
• PubChem ID: 165589705
• Update Time: 2025-06-12

2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid
• EN300-1631891
• 2172254-56-5

• Inchi： 1S/C12H22O3/c1-5-11(4,9(13)14)12(15)7-6-10(2,3)8-12/h15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： UZGVJBVNKIIQDF-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)(C)CC)CCC(C)(C)C1

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid

Introduction to 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic Acid (CAS No. 2172254-56-5)

2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172254-56-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising a 1-hydroxy-3,3-dimethylcyclopentyl side chain attached to a 2-methylbutanoic acid backbone, has garnered attention due to its potential applications in drug discovery and metabolic studies.

The structural framework of this compound combines a rigid cyclopentane ring with substituent groups that enhance its chemical reactivity and biological relevance. The presence of a hydroxyl group at the 1-position of the cyclopentane ring introduces both polarity and potential for hydrogen bonding interactions, while the dimethyl substitution at the 3-position provides steric hindrance that can influence molecular recognition processes. The carboxylic acid moiety at the end of the 2-methylbutanoic acid chain further expands its utility in synthetic chemistry, enabling reactions such as esterification, amidation, and decarboxylation.

In recent years, the exploration of structurally diverse molecules has been pivotal in uncovering novel pharmacophores with therapeutic potential. The 1-hydroxy-3,3-dimethylcyclopentyl group in this compound resembles motifs found in natural products and bioactive scaffolds, suggesting possible interactions with biological targets. For instance, similar cyclic structures have been reported to exhibit antimicrobial and anti-inflammatory properties, underscoring the importance of this scaffold in medicinal chemistry.

One of the most compelling aspects of 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid is its versatility as a building block in synthetic pathways. The combination of functional groups allows for diverse modifications, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced solubility or bioavailability, which are critical factors in drug development. Additionally, its role as a precursor in peptide mimetics has been explored, where the cyclopentyl moiety can mimic peptide bonds while offering greater chemical stability.

Advances in computational chemistry have further illuminated the potential applications of this compound. Molecular docking studies have suggested that derivatives of 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid may interact with enzymes and receptors involved in metabolic disorders. This aligns with ongoing research efforts to identify novel therapeutics for conditions such as diabetes and hyperlipidemia. The hydroxyl group’s ability to form hydrogen bonds with polar residues in protein targets enhances binding affinity, making this compound an attractive candidate for structure-based drug design.

The synthesis of 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to achieve high enantiomeric purity. Recent methodologies employing transition-metal catalysis have shown promise in streamlining these processes while maintaining high yields. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the cyclopentane ring efficiently.

In industrial settings, process optimization is crucial for scaling up production of such specialized compounds. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules like 2172254-56-5, offering advantages such as improved reproducibility and reduced solvent waste. These innovations not only enhance efficiency but also align with green chemistry principles by minimizing environmental impact.

The biological activity of 2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid has been investigated through both in vitro and in vivo studies. Preliminary data suggest that certain derivatives exhibit modulatory effects on key metabolic pathways. For instance, modifications to the hydroxyl group have been found to alter receptor binding profiles without significantly compromising efficacy. Such findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes.

Future directions in research may explore the use of this compound as a scaffold for developing enzyme inhibitors or as a component in prodrug formulations. Its ability to undergo selective modifications makes it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS). By leveraging automated synthesis platforms alongside advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), researchers can rapidly identify promising candidates for further development.

The integration of machine learning algorithms into drug discovery pipelines has also opened new avenues for exploring the potential of 2172254-56-5. Predictive models can identify optimal substituents based on structural features correlated with biological activity, thereby accelerating the design process. This interdisciplinary approach combines expertise from organic chemistry, computational biology, and data science to create more targeted and efficient therapeutic strategies.

In conclusion,2-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylbutanoic acid (CAS No. 2172254-56-5) represents a fascinating molecule with broad applications across pharmaceutical research and industrial chemistry. Its unique structural features offer opportunities for developing novel therapeutics while serving as a versatile intermediate in synthetic pathways. As advancements continue to emerge from interdisciplinary collaborations between academia and industry,this compound is poised to play an increasingly significant role in shaping future treatments for human health challenges.